Cas no 871125-86-9 (2-Piperazinopyridine-5-boronic Acid Pinacol Ester)

• Product Name: 2-Piperazinopyridine-5-boronic Acid Pinacol Ester
• CAS No: 871125-86-9
• MF: C₁₅H₂₄BN₃O₂
• MW: 289.180963516235
• MDL: MFCD06795677
• CID: 719249
• PubChem ID: 24884029
• Update Time: 2025-06-14

2-Piperazinopyridine-5-boronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

• 1-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)piperazine
• 1-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]piperazine
• 2-(Piperazin-1-yl)pyridine-5-boronic acid pinacol ester
• 2-Piperazinopyridine-5-boronic acid, pinacol ester
• Piperazine,1-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridinyl]-
• 2-(Piperazin-1-yl)pyridine-5-boronic acid
• 1-[5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridinyl]piperazine (ACI)
• J-503387
• 1-[5-(4,4,5,5-tetramethyl[1,3,2]dioxaborolan-2-yl)pyridin-2-yl]piperazine
• DTXSID20584675
• 871125-86-9
• 1-[5-(4,4,5,5-tetra-methyl[1,3,2]dioxaborolan-2-yl)pyrid-2-yl]-piperazine
• AKOS015950096
• C15H24BN3O2
• 6-(1-Piperazinyl)pyridine-3-boronic acid pinacol ester
• SCHEMBL700265
• 1-[5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridin-2-yl]-piperazine
• 1-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridinyl]piperazine
• (6-(PIPERAZIN-1-YL)PYRIDIN-3-YL)BORONIC ACID PINACOL ESTER
• 2-(Piperazin-1-yl)pyridine-5-boronic acid, pinacol ester
• AB29233
• BCP06727
• GS-6176
• MFCD06795677
• MEHCIETYEUUYGC-UHFFFAOYSA-N
• 6-(1-Piperazinyl)pyridine-3-boronic acid pinacol ester, 97%
• 2-Piperazinopyridine-5-boronic Acid Pinacol Ester

• MDL： MFCD06795677
• Inchi： 1S/C15H24BN3O2/c1-14(2)15(3,4)21-16(20-14)12-5-6-13(18-11-12)19-9-7-17-8-10-19/h5-6,11,17H,7-10H2,1-4H3
• InChI Key： MEHCIETYEUUYGC-UHFFFAOYSA-N
• SMILES： N1C(N2CCNCC2)=CC=C(B2OC(C)(C)C(C)(C)O2)C=1

Computed Properties

• Exact Mass: 289.19600
• Monoisotopic Mass: 289.1961572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• Melting Point: 137-142 °C
• PSA: 46.62000
• LogP: 1.18420

2-Piperazinopyridine-5-boronic Acid Pinacol Ester Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Additional information on 2-Piperazinopyridine-5-boronic Acid Pinacol Ester

Recent Advances in the Application of 2-Piperazinopyridine-5-boronic Acid Pinacol Ester (CAS: 871125-86-9) in Chemical Biology and Drug Discovery

The compound 2-Piperazinopyridine-5-boronic Acid Pinacol Ester (CAS: 871125-86-9) has recently garnered significant attention in the field of chemical biology and drug discovery. This boronic acid derivative is a key intermediate in the synthesis of various bioactive molecules, particularly in the development of kinase inhibitors and proteolysis-targeting chimeras (PROTACs). Recent studies have highlighted its utility in Suzuki-Miyaura cross-coupling reactions, which are pivotal for constructing complex heterocyclic scaffolds found in many pharmaceutical agents.

One of the most notable applications of 2-Piperazinopyridine-5-boronic Acid Pinacol Ester is its role in the synthesis of Bruton's tyrosine kinase (BTK) inhibitors. BTK is a critical target in the treatment of B-cell malignancies and autoimmune diseases. Researchers have demonstrated that this boronic acid ester can be efficiently coupled with various aryl halides to produce potent BTK inhibitors with improved pharmacokinetic properties. The pinacol ester moiety enhances the stability of the boronic acid, facilitating its handling and storage under standard laboratory conditions.

In addition to its use in kinase inhibitor development, 2-Piperazinopyridine-5-boronic Acid Pinacol Ester has been employed in the design of PROTACs. These bifunctional molecules are capable of inducing the degradation of target proteins via the ubiquitin-proteasome system. Recent publications have described the incorporation of this boronic acid ester into PROTACs targeting oncogenic proteins, such as EGFR and HER2. The boronic acid group serves as a warhead that binds to the target protein, while the piperazine-pyridine scaffold provides a linker for recruiting E3 ubiquitin ligases.

Another emerging application of 2-Piperazinopyridine-5-boronic Acid Pinacol Ester is in the field of chemical proteomics. Researchers have utilized this compound as a probe to identify and characterize novel protein targets in complex biological systems. By leveraging its reactivity with nucleophilic amino acids, such as serine and threonine, scientists have developed activity-based probes that can selectively label and quantify enzyme activities in live cells. This approach has provided valuable insights into the mechanisms of action of various drugs and has identified new therapeutic targets.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 2-Piperazinopyridine-5-boronic Acid Pinacol Ester. Recent studies have focused on optimizing reaction conditions to improve yield and purity. For instance, the use of palladium-based catalysts and mild bases has been shown to enhance the efficiency of Suzuki-Miyaura couplings involving this boronic acid ester. Additionally, advances in chromatography techniques have enabled the isolation of high-purity product, which is essential for downstream applications in drug discovery.

In conclusion, 2-Piperazinopyridine-5-boronic Acid Pinacol Ester (CAS: 871125-86-9) represents a versatile and valuable tool in chemical biology and drug discovery. Its applications span from the synthesis of kinase inhibitors and PROTACs to chemical proteomics, highlighting its broad utility. Ongoing research efforts are expected to further expand its use and uncover new therapeutic opportunities. As the field continues to evolve, this compound is likely to remain a focal point of innovation in the development of next-generation pharmaceuticals.